Cas no 1442-82-6 (3-Butenylamine,4-[5-chloro-2-(methylthio)phenyl]-N,N-dimethyl-4-phenyl-, hydrochloride(7CI,8CI))

• Product Name: 3-Butenylamine,4-[5-chloro-2-(methylthio)phenyl]-N,N-dimethyl-4-phenyl-, hydrochloride(7CI,8CI)
• CAS No: 1442-82-6
• MF: C₁₉H₂₃Cl₂NS
• MW: 368.36362195015
• CID: 145342
• PubChem ID: 6433277
• Update Time: 2025-04-19

3-Butenylamine,4-[5-chloro-2-(methylthio)phenyl]-N,N-dimethyl-4-phenyl-, hydrochloride(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Butenylamine,4-[5-chloro-2-(methylthio)phenyl]-N,N-dimethyl-4-phenyl-, hydrochloride(7CI,8CI)
• [(Z)-4-(5-chloro-2-methylsulfanylphenyl)-4-phenylbut-3-enyl]-dimethylazanium,chloride
• 4-(5-Chloro-2-(methylthio)phenyl)-N,N-dimethyl-4-phenyl-3-butenylamine hydrochloride
• 1442-82-6
• 3-Butenylamine, 4-(5-chloro-2-(methylthio)phenyl)-N,N-dimethyl-4-phenyl-, hydrochloride

• Inchi： 1S/C19H22ClNS.ClH/c1-21(2)13-7-10-17(15-8-5-4-6-9-15)18-14-16(20)11-12-19(18)22-3;/h4-6,8-12,14H,7,13H2,1-3H3;1H/b17-10-;
• InChI Key： AMAVTBPCWFKFIP-HVHKRRFMSA-N
• SMILES： ClC1C=CC(=C(C=1)/C(/C1C=CC=CC=1)=C\CC[NH+](C)C)SC.[Cl-]

Computed Properties

• Exact Mass: 343.913
• Monoisotopic Mass: 367.092826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.7

Experimental Properties

• Boiling Point: 466.7°C at 760 mmHg
• Flash Point: 236°C
• PSA: 5.9